5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[(3,4-dimethoxyphenyl)methyl]-3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H19N3O3/c1-25-18-10-5-15(13-19(18)26-2)14-20-22-21(23-27-20)16-6-8-17(9-7-16)24-11-3-4-12-24/h3-13H,14H2,1-2H3
• InChI Key: XGMVNTALRMPIGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2=NC(=NO2)C3=CC=C(C=C3)N4C=CC=C4)OC
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a type of oxadiazole derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is not fully understood. However, studies have suggested that this compound may exert its biological activities through the inhibition of specific enzymes or signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole exhibits various biochemical and physiological effects. This compound has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. However, one limitation of using this compound is its low solubility in water, which may affect its bioavailability in biological systems.

Future Directions

There are several future directions for the research on 5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is the investigation of its potential as a therapeutic agent for various diseases. Additionally, further studies are needed to understand the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been reported in various research articles. One of the commonly used methods for the synthesis of this compound is the reaction of 3-(4-(1H-pyrrol-1-yl)phenyl)-1,2,4-oxadiazole with 3,4-dimethoxybenzyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 4-(1H-pyrrol-1-yl)benzohydrazide with 3,4-dimethoxybenzaldehyde in the presence of a catalyst such as acetic acid.

Scientific Research Applications

The potential applications of 5-(3,4-dimethoxybenzyl)-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole in scientific research are numerous. This compound has been studied for its anticancer, antimicrobial, and anti-inflammatory activities. It has also been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems.